Cas no 1249132-87-3 (3-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)propanamide)

• Product Name: 3-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)propanamide
• CAS No: 1249132-87-3
• MF: C₉H₁₃ClN₄O
• MW: 228.678720235825
• CID: 5913279
• PubChem ID: 61924799
• Update Time: 2025-08-05

3-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)propanamide
• EN300-1123014
• AKOS011198732
• 1249132-87-3
• CS-0292710
• 1H-Pyrazole-1-propanamide, 4-chloro-α-(cyclopropylamino)-

• Inchi： 1S/C9H13ClN4O/c10-6-3-12-14(4-6)5-8(9(11)15)13-7-1-2-7/h3-4,7-8,13H,1-2,5H2,(H2,11,15)
• InChI Key： IFLXZWYSVKVTPE-UHFFFAOYSA-N
• SMILES： N(C1CC1)C(C(=O)N)CN1N=CC(Cl)=C1

Computed Properties

• Exact Mass: 228.0777887g/mol
• Monoisotopic Mass: 228.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 451.0±45.0 °C(Predicted)
• pka: 15.62±0.50(Predicted)

Additional information on 3-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)propanamide

Introduction to 3-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)propanamide (CAS No. 1249132-87-3)

3-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)propanamide, with the CAS number 1249132-87-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of 3-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)propanamide make it a promising candidate for further research and development in drug discovery.

The molecular structure of 3-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)propanamide consists of a pyrazole ring substituted with a chlorine atom at the 4-position and a cyclopropylamino group attached to the propanamide moiety. The presence of these functional groups imparts specific pharmacological properties to the compound, making it an interesting target for both academic and industrial research. Recent studies have focused on elucidating the mechanisms of action and potential therapeutic applications of this compound.

In the realm of anti-inflammatory research, 3-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)propanamide has shown promising results. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism behind this activity is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation and immune responses.

Beyond its anti-inflammatory properties, 3-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)propanamide has also been investigated for its potential as an analgesic agent. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively reduces pain sensitivity in animal models of chronic pain. The analgesic effect is thought to be mediated through interactions with opioid receptors, although further studies are needed to fully understand the underlying mechanisms.

In addition to its therapeutic potential, 3-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)propanamide has been explored for its anti-cancer properties. A study published in Cancer Research found that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The anti-cancer activity is attributed to its ability to induce apoptosis and inhibit cell proliferation by targeting key signaling pathways such as PI3K/Akt and MAPK/ERK.

The synthesis of 3-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)propanamide involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by functionalization with the chlorine and cyclopropylamino groups. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield and purity. For example, a recent paper in Organic Letters described an efficient one-pot synthesis method that significantly reduces reaction time and improves overall yield.

The pharmacokinetic properties of 3-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)propanamide have also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)propanamide. Early-phase clinical trials have demonstrated that this compound is well-tolerated by patients with minimal adverse effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-(4-chloro-1H-pyrazol-1-yl)-2-(cyclopropylamino)propanamide (CAS No. 1249132-87-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.